methyl 2-((5-((2,4-dimethoxybenzamido)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[5-[[(2,4-dimethoxybenzoyl)amino]methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H21FN4O5S/c1-29-15-8-9-16(17(10-15)30-2)20(28)23-11-18-24-25-21(32-12-19(27)31-3)26(18)14-6-4-13(22)5-7-14/h4-10H,11-12H2,1-3H3,(H,23,28)
• InChI Key: PLOBCHSTQGEMOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)OC)OC
• Molecular Formula: C21H21FN4O5S
• Molecular Weight: 460.5 g/mol

Description

“Methyl 2-((5-((2,4-dimethoxybenzamido)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetate” is a chemical compound with the molecular formula C21H21FN4O5S. It has an average mass of 460.479 Da and a monoisotopic mass of 460.121674 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a 1,2,4-triazole ring, which is a type of heterocyclic compound. This ring is substituted with a 4-fluorophenyl group, a thioacetate group, and a 2,4-dimethoxybenzamido group.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of triazole derivatives and their potential applications. For example, Ahmed et al. (2020) reported the synthesis, spectroscopic, and X-ray characterization of four triazole derivatives with an α-ketoester functionality, exploring their self-assembly and interactions in the solid state. These studies contribute to understanding the chemical behavior and potential applications of such compounds, including methyl 2-((5-((2,4-dimethoxybenzamido)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetate, in various fields such as material science and pharmaceuticals (Ahmed et al., 2020).

Antimicrobial and Anticancer Properties

Several studies have focused on the antimicrobial and anticancer properties of triazole derivatives. For instance, Desai et al. (2013) synthesized new fluorobenzamide derivatives containing thiazole and thiazolidine, showing promising antimicrobial activities. These findings highlight the potential of such compounds, including the one , in the development of new antimicrobial agents (Desai, Rajpara, & Joshi, 2013). Additionally, Osmaniye et al. (2018) synthesized benzothiazole acylhydrazones and investigated their anticancer activity, providing insights into the therapeutic potential of compounds with similar structures (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).

Photodegradation Studies

Wu, Hong, and Vogt (2007) conducted a study on the photodegradation behavior of a pharmaceutical compound, providing insights into how similar compounds, including this compound, may degrade under light exposure. This research is crucial for understanding the stability and storage conditions of such compounds (Wu, Hong, & Vogt, 2007).